Cas no 1240045-38-8 (Methyl 2-bromo-1H-indole-5-carboxylate)

• Product Name: Methyl 2-bromo-1H-indole-5-carboxylate
• CAS No: 1240045-38-8
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD27965102
• CID: 5082903
• PubChem ID: 90129671
• Update Time: 2026-03-01

Methyl 2-bromo-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-1H-indole-5-carboxylate
• D96705
• 1H-Indole-5-carboxylic acid, 2-bromo-, methyl ester
• EN300-22806218
• SCHEMBL15683130
• PS-17024
• SY314687
• CS-0167632
• MFCD27965102
• DB-209149
• 1240045-38-8

• MDL： MFCD27965102
• Inchi： 1S/C10H8BrNO2/c1-14-10(13)6-2-3-8-7(4-6)5-9(11)12-8/h2-5,12H,1H3
• InChI Key： JZTIAZXZGSYLJT-UHFFFAOYSA-N
• SMILES： BrC1=CC2C=C(C(=O)OC)C=CC=2N1

Computed Properties

• Exact Mass: 252.97384g/mol
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Methyl 2-bromo-1H-indole-5-carboxylate

Comprehensive Overview of Methyl 2-bromo-1H-indole-5-carboxylate (CAS No. 1240045-38-8)

Methyl 2-bromo-1H-indole-5-carboxylate (CAS No. 1240045-38-8) is a highly versatile heterocyclic compound widely utilized in pharmaceutical research, organic synthesis, and material science. This brominated indole derivative has garnered significant attention due to its unique structural properties, which make it a valuable intermediate in the development of bioactive molecules and drug candidates. Its molecular formula and precise chemical structure enable targeted modifications, aligning with the growing demand for customized synthetic pathways in modern chemistry.

The compound's indole core is a critical scaffold in medicinal chemistry, often associated with neurotransmitter regulation and anticancer activity. Researchers are particularly interested in its potential applications for central nervous system (CNS) drug development, a trending topic in biotech innovation. With the rise of AI-driven drug discovery, Methyl 2-bromo-1H-indole-5-carboxylate has been explored in virtual screening libraries, addressing frequent search queries like "indole derivatives in machine learning-based drug design."

From a synthetic chemistry perspective, this compound serves as a key building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These methods are pivotal for constructing complex organic frameworks, a subject often searched by organic chemistry enthusiasts and industrial R&D teams. Its bromine substituent offers excellent reactivity for palladium-catalyzed transformations, making it a staple in high-throughput synthesis workflows.

In the context of green chemistry, Methyl 2-bromo-1H-indole-5-carboxylate aligns with the demand for sustainable synthetic routes. Recent studies highlight its role in catalytic C-H functionalization, reducing waste generation—a hot topic in environmentally friendly synthesis. This resonates with search trends like "eco-friendly indole modification techniques" and "green alternatives for halogenated intermediates."

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry, ensuring compliance with pharmaceutical-grade standards. These methods are frequently queried by quality control professionals seeking best practices for compound validation. Additionally, its crystallographic data contributes to structure-activity relationship (SAR) studies, a cornerstone of rational drug design.

The commercial availability of Methyl 2-bromo-1H-indole-5-carboxylate through specialty chemical suppliers has facilitated its adoption in academic and industrial labs. Searches for "reliable sources of brominated indole esters" reflect the market's need for high-purity reagents. Storage recommendations typically emphasize anhydrous conditions and light-sensitive handling, topics often discussed in chemical safety forums.

Future prospects for this compound include explorations in agrochemicals and functional materials, such as organic semiconductors. Its electron-rich aromatic system makes it a candidate for optoelectronic applications, connecting to trending searches like "indole-based OLED materials." As precision synthesis gains traction, CAS No. 1240045-38-8 exemplifies how tailored molecular architectures drive innovation across disciplines.